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Executive Summary

2-Heptylcyclopentanone, a synthetic ketone with the molecular formula C12H220, is a
significant component in the palette of modern perfumery. This technical guide addresses the
core question of its natural origin, details its physicochemical properties, outlines its primary
synthesis methodologies, explores its wide-ranging applications in fragrance formulations, and
summarizes key toxicological data. Contrary to inquiries about its presence in the natural world,
multiple authoritative sources confirm that 2-Heptylcyclopentanone has not been found in
nature.[1][2][3] Its value and utility are derived entirely from its synthetic production, which
allows for consistent quality and supply for industrial applications. This document provides an
in-depth analysis for professionals in research and development who require a comprehensive
understanding of this widely used aroma chemical.

Natural Occurrence: A Conclusive Absence

A thorough review of chemical databases and scientific literature reveals a consensus that 2-
Heptylcyclopentanone is a synthetic molecule.[1][2][4] It is not listed as a constituent of any
known plant, fungus, insect, or other natural source.[1][2][4][5] This distinction is critical for
formulation, regulatory, and labeling purposes, as the compound must be classified as a
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synthetic aroma chemical. Its pleasant, fruity, and floral-jasmine aroma profile is a product of
chemical ingenuity rather than an extraction from a natural source.

Physicochemical Properties

Understanding the physical and chemical characteristics of 2-Heptylcyclopentanone is
essential for its effective use in formulations and for predicting its behavior in various matrices.
The compound is a colorless to pale yellow, viscous liquid with a distinct fruity, floral, and
slightly herbaceous odor, often associated with jasmine.[1][3]

Property Value Source

Molecular Formula C12H220 [1][4116]

Molecular Weight 182.30 g/mol [41[6]

CAS Number 137-03-1 [1][4]16]
Colorless to pale yellow clear

Appearance . [7]
liquid

Boiling Point 130 °C at 10 Torr [1]

) 0.8780 — 0.8880 g/cm? at

Density [1][4]
20°C/25°C

Refractive Index 1.4500 — 1.4540 at 20°C [21[4]

Flash Point > 100 °C 2171

N Practically insoluble in water;
Solubility ] ] [3]
soluble in alcohol and oils

Chemical Synthesis

The industrial production of 2-Heptylcyclopentanone is primarily achieved through an aldol
condensation reaction followed by dehydration and hydrogenation. This process offers high
yield and control over the final product's purity.

Synthesis Workflow: Aldol Condensation Route
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A common synthesis method involves the base-catalyzed reaction of cyclopentanone with n-
heptaldehyde (enanthaldehyde).[8] This multi-step process is efficient and scalable for
industrial production.

Step 1: Aldol Condensation Cyclopentanone and n-heptaldehyde are reacted in the presence
of a base catalyst, such as sodium hydroxide, at elevated temperatures (70-90 °C).[8] This step
forms a 2-(1-hydroxyheptyl)cyclopentanone intermediate.

Step 2: Dehydration The reaction mixture is then heated, often with the addition of a solvent
like toluene to facilitate water removal, leading to the formation of 2-
heptylidenecyclopentanone, an a,p3-unsaturated ketone.[8]

Step 3: Hydrogenation The final step involves the catalytic hydrogenation of the double bond in
the heptylidene group to yield the saturated ketone, 2-Heptylcyclopentanone.

Below is a diagram illustrating the key stages of this synthesis pathway.
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Synthesis of 2-Heptylcyclopentanone
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Caption: Key stages in the synthesis of 2-Heptylcyclopentanone.
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Applications in Industry

The primary application of 2-Heptylcyclopentanone is as a fragrance ingredient in a wide
array of consumer products.[4][9] Its stability and versatile scent profile make it a valuable
component in perfumery.

o Perfumery: It is extensively used to impart fruity, floral (especially jasmine-like), and green
notes to fine fragrances, colognes, and personal care products.[1][3][9] It blends well with
other aroma chemicals to create complex and long-lasting scents.[9]

o Cosmetics and Personal Care: Due to its stability, it is incorporated into soaps, detergents,
shampoos, body lotions, and deodorants.[2][4][9]

o Flavor Research: In research and development, it is explored for its potential to add creamy
and musky notes to flavor formulations.[9]

o Chemical Intermediate: It also serves as an intermediate in the synthesis of other aroma
compounds and fine chemicals.[9]

Safety and Toxicology

The safety of 2-Heptylcyclopentanone as a fragrance ingredient has been assessed by
organizations such as the Research Institute for Fragrance Materials (RIFM).[10][11]

o Acute Toxicity: The acute oral LD50 in rats and the acute dermal LD50 in rabbits were both
reported to be greater than 5 g/kg, indicating low acute toxicity.[1]

o Skin Irritation: It is classified as a skin irritant.[6]

e Environmental Hazard: The compound is noted as being toxic to aquatic life with long-lasting
effects.[6]

Professionals handling this material should consult the relevant Safety Data Sheet (SDS) for
detailed handling and safety information.

Conclusion
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2-Heptylcyclopentanone is a purely synthetic aroma chemical that has carved out a
significant niche in the fragrance industry. Its absence in nature is a definitive conclusion based
on available scientific data. The controlled and efficient chemical synthesis of this compound
allows for its widespread use in a variety of consumer products, where its unique olfactory
properties enhance floral and fruity accords. For researchers and developers, a thorough
understanding of its synthetic origin, physicochemical properties, and safety profile is
paramount for its successful and safe application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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